Cas no 917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester)

• Product name: Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
• CAS No: 917592-81-5
• MF: C₁₃H₁₈O₃
• MW: 222.28022
• CID: 785869
• PubChem ID: 71428593

Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
• ethyl 2-ethoxy-4,6-dimethylbenzoate
• DTXSID80847314
• 917592-81-5

• Inchi： InChI=1S/C13H18O3/c1-5-15-11-8-9(3)7-10(4)12(11)13(14)16-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： LWFLFJOJZUDEDK-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=CC(=C1C(=O)OCC)C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.2